Cas no 2172025-23-7 (2-{(5-chlorofuran-2-yl)methylsulfanyl}butanoic acid)

• Product Name: 2-{(5-chlorofuran-2-yl)methylsulfanyl}butanoic acid
• CAS No: 2172025-23-7
• MF: C₉H₁₁ClO₃S
• MW: 234.699840784073
• CID: 6369001
• PubChem ID: 165519634
• Update Time: 2025-05-20

2-{(5-chlorofuran-2-yl)methylsulfanyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(5-chlorofuran-2-yl)methylsulfanyl}butanoic acid
• 2-{[(5-chlorofuran-2-yl)methyl]sulfanyl}butanoic acid
• EN300-1289930
• 2172025-23-7

• Inchi： 1S/C9H11ClO3S/c1-2-7(9(11)12)14-5-6-3-4-8(10)13-6/h3-4,7H,2,5H2,1H3,(H,11,12)
• InChI Key： KQFYYXVJOATIBE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSC(C(=O)O)CC)O1

Computed Properties

• Exact Mass: 234.0117431g/mol
• Monoisotopic Mass: 234.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.7Ų

Additional information on 2-{(5-chlorofuran-2-yl)methylsulfanyl}butanoic acid

Compound CAS No. 2172025-23-7: 2-{(5-chlorofuran-2-yl)methylsulfanyl}butanoic acid

The compound with CAS No. 2172025-23-7, known as 2-{(5-chlorofuran-2-yl)methylsulfanyl}butanoic acid, is a unique organic compound that has garnered attention in the fields of chemistry and pharmacology. This compound is characterized by its furan ring structure, which is a five-membered aromatic ring containing two double bonds and one oxygen atom. The presence of a chlorine substituent at the 5-position of the furan ring adds to its chemical complexity and potential biological activity.

The methylsulfanyl group attached to the furan ring further enhances the compound's functional diversity. This group, also known as a thioether group, contributes to the molecule's sulfur-containing functionality, which is often associated with antioxidant properties and potential therapeutic applications. The butanoic acid moiety at the core of the molecule provides a carboxylic acid group, which can participate in various biochemical reactions and interactions.

Recent studies have explored the synthesis and characterization of this compound, utilizing advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into its molecular structure, stability, and reactivity under different conditions. The compound has been found to exhibit antioxidant properties, making it a potential candidate for applications in food preservation and pharmaceuticals.

In terms of pharmacological applications, in vitro studies have shown that this compound may possess anti-inflammatory activity, which could be beneficial in treating conditions such as arthritis and other inflammatory diseases. Additionally, preliminary toxicological assessments suggest that the compound has low toxicity at therapeutic concentrations, further supporting its potential for medical use.

The synthesis of 2-{(5-chlorofuran-2-yl)methylsulfanyl}butanoic acid involves a multi-step process that includes nucleophilic substitution reactions and oxidation steps. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential commercial applications.

In conclusion, CAS No. 2172025-23-7 represents a promising compound with diverse functional groups and potential applications in various fields. Its unique chemical structure, combined with recent findings on its biological activity, positions it as a valuable addition to the arsenal of compounds being explored for therapeutic purposes.